Construction of Pd–TiOx interfaces for selective hydrodeoxygenation of CO bonds in vanillin by supporting Pd nanoparticles on ETS-10 zeolite†

RSC Sustainability Pub Date: 2023-11-14 DOI: 10.1039/D3SU00271C

Abstract

The development of efficient catalysts for hydrodeoxygenation of vanillin to 5-methylguaiacol is highly desirable. Herein, we show a construction of Pd–TiOx interfaces by loading Pd nanoparticles on ETS-10 zeolite. These interfaces in the Pd/ETS-10 sample are quite efficient for the cleavage of C[double bond, length as m-dash]O bonds in vanillin, exhibiting >99.9% vanillin conversion and 95.2% 5-methylguaiacol yield at 120 °C. Characterization and kinetic studies have confirmed that the unique Pd–TiOx interfaces activated the C[double bond, length as m-dash]O bond of the intermediates in the reaction. This work might be helpful for the preparation of efficient catalysts for the hydrodeoxygenation of biomass-derived materials in the future.

Graphical abstract: Construction of Pd–TiOx interfaces for selective hydrodeoxygenation of C [[double bond, length as m-dash]] O bonds in vanillin by supporting Pd nanoparticles on ETS-10 zeolite
Construction of Pd–TiOx interfaces for selective hydrodeoxygenation of CO bonds in vanillin by supporting Pd nanoparticles on ETS-10 zeolite†
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